Cas no 89567-03-3 (5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
• CAS No: 89567-03-3
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• MDL: MFCD00782891
• CID: 722527
• PubChem ID: 146058
• Update Time: 2025-04-19

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,2-(chloromethyl)-5,6,7,8-tetrahydro-
• 2-(chloromethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 2-CHLOROMETHYL-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
• 3-d)pyrimidin-4(1h)-one,5,6,7,8-tetrahydro-2-(chloromethyl)-(1)benzothieno(
• 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
• SR-01000320682
• 2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
• F3277-0674
• LM-1554
• 2-(chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• AKOS000115692
• 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• Methyl3-(6-bromopyridin-2-yl)-2-(tert-butoxycarbonyl)propanoate
• EN300-01894
• PD160207
• SR-01000320682-1
• CHEMBL4303207
• 89567-03-3
• AKOS005256523
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-(chloromethyl)-
• NCGC00249738-01
• IDI1_007533
• AG-690/12892418
• MFCD11108140
• 2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno(2,3-d)pyrimidin-4(3H)-one
• 5,6,7,8-Tetrahydro-2-(chloromethyl)-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
• Z55164275
• 5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ol
• 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• HMS1408A18
• SCHEMBL6212742
• MFCD00782891
• DTXSID90237782
• TQ0125
• Enamine_004946
• BRN 3551590
• BS-25781

• MDL： MFCD00782891
• Inchi： 1S/C11H11ClN2OS/c12-5-8-13-10(15)9-6-3-1-2-4-7(6)16-11(9)14-8/h1-5H2,(H,13,14,15)
• InChI Key： GDHMBNWVLWMONW-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C1=C(CCCC1)S2

Computed Properties

• Exact Mass: 254.0280618g/mol
• Monoisotopic Mass: 254.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines